![molecular formula C21H23N5O4 B2362354 Ethyl 2-[6-(3,5-dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate CAS No. 876901-44-9](/img/no-structure.png)
Ethyl 2-[6-(3,5-dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
Description
Ethyl 2-[6-(3,5-dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate is a useful research compound. Its molecular formula is C21H23N5O4 and its molecular weight is 409.446. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-[6-(3,5-dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-[6-(3,5-dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant and Cytotoxic Potential
Research by Danagoudar et al. (2018) highlights the antioxidant and cytotoxic potential of compounds related to Ethyl 2-[6-(3,5-dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate. They focused on the ethyl acetate extracts of endophytic fungi, demonstrating moderate DNA protection activity. This indicates potential applications in therapies for ailments associated with free radical generation (Danagoudar et al., 2018).
Synthesis and Biological Activity
A study by Al-badrany et al. (2019) on the synthesis of new 1,3,4-oxadiazole compounds derived from 1H-imidazole revealed the antibacterial activity of these compounds. This research points towards the therapeutic potential of compounds structurally related to Ethyl 2-[6-(3,5-dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate in combating bacterial infections (Al-badrany et al., 2019).
Chemoenzymatic Synthesis in Drug Development
The work of Ramesh et al. (2017) on the chemoenzymatic synthesis of compounds like Ethyl 2-[6-(3,5-dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate, highlights its relevance in the development of drugs like rosuvastatin and cryptomoscatone E1. This suggests a broad application in pharmaceuticals, especially in the synthesis of enzyme inhibitors (Ramesh et al., 2017).
Synthesis for Antimicrobial Studies
Rajkumar et al. (2014) synthesized 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives, demonstrating excellent antibacterial and antifungal activities. This underscores the potential of Ethyl 2-[6-(3,5-dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate in developing new antimicrobial agents (Rajkumar et al., 2014).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Ethyl 2-[6-(3,5-dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate involves the condensation of 3,5-dimethylbenzaldehyde with ethyl acetoacetate to form ethyl 3,5-dimethylphenylglyoxylate. This intermediate is then reacted with 2-amino-4,7-dimethyl-1,3-dioxoimidazolidine to form the final product.", "Starting Materials": [ "3,5-dimethylbenzaldehyde", "ethyl acetoacetate", "2-amino-4,7-dimethyl-1,3-dioxoimidazolidine" ], "Reaction": [ "Step 1: Condensation of 3,5-dimethylbenzaldehyde with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form ethyl 3,5-dimethylphenylglyoxylate.", "Step 2: Reaction of ethyl 3,5-dimethylphenylglyoxylate with 2-amino-4,7-dimethyl-1,3-dioxoimidazolidine in the presence of a catalyst such as triethylamine to form Ethyl 2-[6-(3,5-dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate." ] } | |
CAS RN |
876901-44-9 |
Product Name |
Ethyl 2-[6-(3,5-dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate |
Molecular Formula |
C21H23N5O4 |
Molecular Weight |
409.446 |
IUPAC Name |
ethyl 2-[6-(3,5-dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate |
InChI |
InChI=1S/C21H23N5O4/c1-6-30-16(27)11-25-19(28)17-18(23(5)21(25)29)22-20-24(17)10-14(4)26(20)15-8-12(2)7-13(3)9-15/h7-10H,6,11H2,1-5H3 |
InChI Key |
OZXGRAFCUSOHRQ-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CN1C(=O)C2=C(N=C3N2C=C(N3C4=CC(=CC(=C4)C)C)C)N(C1=O)C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(3-Chloro-4-ethoxyphenyl)-4-((4-vinylbenzyl)thio)pyrazolo[1,5-a]pyrazine](/img/structure/B2362271.png)
![2-Ethyl-1-[4-[2-(3-methoxyphenoxy)ethyl]piperazin-1-yl]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile](/img/structure/B2362277.png)
![N-[2-(4-nitrophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-phenylacetamide](/img/structure/B2362279.png)
![N-(4-methylbenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide](/img/structure/B2362284.png)
![Ethyl 1-[(6-hydroxy-2-oxo-7-phenylchromen-4-yl)methyl]piperidine-4-carboxylate](/img/structure/B2362285.png)
![1-[3-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-1-yl]prop-2-en-1-one](/img/structure/B2362287.png)
![N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide](/img/structure/B2362291.png)
![2-((3-methylbenzyl)thio)-3-phenethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2362292.png)
